Cas no 1888990-64-4 (tert-butyl N-1-(pyrrolidin-3-yl)cyclohexylcarbamate)

• Product Name: tert-butyl N-1-(pyrrolidin-3-yl)cyclohexylcarbamate
• CAS No: 1888990-64-4
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5753014
• PubChem ID: 115071754
• Update Time: 2025-05-24

tert-butyl N-1-(pyrrolidin-3-yl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(pyrrolidin-3-yl)cyclohexyl]carbamate
• 1888990-64-4
• EN300-1883658
• tert-butyl N-1-(pyrrolidin-3-yl)cyclohexylcarbamate

• Inchi： 1S/C15H28N2O2/c1-14(2,3)19-13(18)17-15(8-5-4-6-9-15)12-7-10-16-11-12/h12,16H,4-11H2,1-3H3,(H,17,18)
• InChI Key： WZEOBMICVHGPMO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCCCC1)C1CNCC1)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-1-(pyrrolidin-3-yl)cyclohexylcarbamate

Introduction to Tert-butyl N-1-(pyrrolidin-3-yl)cyclohexylcarbamate (CAS No. 1888990-64-4)

Tert-butyl N-1-(pyrrolidin-3-yl)cyclohexylcarbamate, with the CAS number 1888990-64-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamates, which are known for their versatile applications in medicinal chemistry due to their stability and reactivity. The structural features of Tert-butyl N-1-(pyrrolidin-3-yl)cyclohexylcarbamate make it a promising candidate for further exploration in the synthesis of novel therapeutic agents.

The molecular structure of this compound consists of a cyclohexyl ring substituted with a pyrrolidine moiety and a tert-butyl carbamate group. The presence of the pyrrolidine ring introduces a nitrogen-rich heterocycle, which is often utilized in medicinal chemistry to enhance binding affinity and metabolic stability. On the other hand, the tert-butyl carbamate group provides a site for further functionalization, allowing for the development of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various biological pathways. Carbamates, including Tert-butyl N-1-(pyrrolidin-3-yl)cyclohexylcarbamate, have been identified as potential candidates for modulating enzyme activity and receptor interactions. For instance, studies have shown that carbamate-based compounds can exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyrrolidine scaffold is frequently found in drugs that target central nervous system (CNS) receptors, including GABA receptors and serotonin receptors. By incorporating this moiety into the structure of Tert-butyl N-1-(pyrrolidin-3-yl)cyclohexylcarbamate, researchers aim to develop compounds that can interact selectively with these receptors, thereby modulating neuronal activity and potentially alleviating symptoms associated with conditions such as epilepsy, depression, and anxiety.

Furthermore, the tert-butyl carbamate group in this compound offers a unique opportunity for chemical modification. This group can be readily hydrolyzed under acidic or basic conditions, allowing for the release of active pharmacophores or the introduction of new functional groups. This flexibility makes Tert-butyl N-1-(pyrrolidin-3-yl)cyclohexylcarbamate a valuable building block for medicinal chemists seeking to design novel drug candidates.

Recent advancements in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques have been employed to predict the binding modes of Tert-butyl N-1-(pyrrolidin-3-yl)cyclohexylcarbamate with target proteins, providing insights into its potential pharmacological activity. These simulations have helped researchers optimize the structure of the compound to enhance its binding affinity and selectivity.

In addition to its therapeutic potential, Tert-butyl N-1-(pyrrolidin-3-yl)cyclohexylcarbamate has shown promise in preclinical studies as a tool for understanding disease mechanisms. By investigating its interactions with biological targets, researchers can gain valuable insights into the pathophysiology of various diseases and identify new therapeutic strategies. For example, studies have demonstrated that carbamate-based compounds can modulate inflammatory pathways, making them attractive candidates for treating chronic inflammatory diseases such as rheumatoid arthritis.

The synthesis of Tert-butyl N-1-(pyrrolidin-3-yl)cyclohexylcarbamate presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions have been employed to construct the pyrrolidine and carbamate moieties efficiently. These synthetic strategies not only facilitate the production of this compound but also provide a framework for generating related derivatives.

The pharmacokinetic properties of Tert-butyl N-1-(pyrrolidin-3-yl)cyclohexylcarbamate are also an area of active investigation. Researchers are interested in understanding how this compound is absorbed, distributed, metabolized, and excreted by the body. This information is crucial for optimizing drug delivery systems and predicting clinical efficacy. In vitro studies have been conducted to assess the metabolic stability of this compound, revealing insights into its potential degradation pathways.

In conclusion, Tert-butyl N-1-(pyrrolidin-3-yl)cyclohexylcarbamate (CAS No. 1888990-64-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable tool for exploring new therapeutic strategies across various disease areas. As research continues to uncover its pharmacological properties and synthetic possibilities, this compound is poised to play an important role in the future of medicinal chemistry.